2-DIETHYLAMINOETHYL 4-AMINO-2-CHLORO-BENZOATE
2-DIETHYLAMINOETHYL 4-AMINO-2-CHLORO-BENZOATE
Chloroprocaine is procaine in which one of the hydrogens ortho- to the carboxylic acid group is substituted by chlorine. It is used as its monohydrochloride salt as a local anaesthetic, particularly for oral surgery. It has the advantage over lidocaine of constricting blood vessels, so reducing bleeding. It has a role as a local anaesthetic, a peripheral nervous system drug and a central nervous system depressant. It is a benzoate ester and a member of monochlorobenzenes. It derives from a 2-diethylaminoethanol and a 4-amino-2-chlorobenzoic acid.
Chloroprocaine, also known as nesacaine, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Chloroprocaine is a drug which is used for the production of local anesthesia by infiltration and peripheral nerve block. they are not to be used for lumbar or caudal epidural anesthesia. Chloroprocaine is slightly soluble (in water) and a very strong basic compound (based on its pKa). Chloroprocaine has been detected in multiple biofluids, such as urine and blood. Within the cell, chloroprocaine is primarily located in the cytoplasm. In humans, chloroprocaine is involved in the chloroprocaine action pathway. Chloroprocaine is a potentially toxic compound.
Chloroprocaine hydrochloride is a local anesthetic given by injection during surgical procedures and labor and delivery. Chloroprocaine, like other local anesthetics, blocks the generation and the conduction of nerve impulses, presumably by increasing the threshold for electrical excitation in the nerve, by slowing the propagation of the nerve impulse and by reducing the rate of rise of the action potential.
Chloroprocaine, also known as nesacaine, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Chloroprocaine is a drug which is used for the production of local anesthesia by infiltration and peripheral nerve block. they are not to be used for lumbar or caudal epidural anesthesia. Chloroprocaine is slightly soluble (in water) and a very strong basic compound (based on its pKa). Chloroprocaine has been detected in multiple biofluids, such as urine and blood. Within the cell, chloroprocaine is primarily located in the cytoplasm. In humans, chloroprocaine is involved in the chloroprocaine action pathway. Chloroprocaine is a potentially toxic compound.
Chloroprocaine hydrochloride is a local anesthetic given by injection during surgical procedures and labor and delivery. Chloroprocaine, like other local anesthetics, blocks the generation and the conduction of nerve impulses, presumably by increasing the threshold for electrical excitation in the nerve, by slowing the propagation of the nerve impulse and by reducing the rate of rise of the action potential.
Brand Name:
Vulcanchem
CAS No.:
133-16-4
VCID:
VC0085988
InChI:
InChI=1S/C13H19ClN2O2/c1-3-16(4-2)7-8-18-13(17)11-6-5-10(15)9-12(11)14/h5-6,9H,3-4,7-8,15H2,1-2H3
SMILES:
CCN(CC)CCOC(=O)C1=C(C=C(C=C1)N)Cl
Molecular Formula:
C13H19ClN2O2
Molecular Weight:
270.75 g/mol
2-DIETHYLAMINOETHYL 4-AMINO-2-CHLORO-BENZOATE
CAS No.: 133-16-4
Main Products
VCID: VC0085988
Molecular Formula: C13H19ClN2O2
Molecular Weight: 270.75 g/mol
| CAS No. | 133-16-4 |
|---|---|
| Product Name | 2-DIETHYLAMINOETHYL 4-AMINO-2-CHLORO-BENZOATE |
| Molecular Formula | C13H19ClN2O2 |
| Molecular Weight | 270.75 g/mol |
| IUPAC Name | 2-(diethylamino)ethyl 4-amino-2-chlorobenzoate |
| Standard InChI | InChI=1S/C13H19ClN2O2/c1-3-16(4-2)7-8-18-13(17)11-6-5-10(15)9-12(11)14/h5-6,9H,3-4,7-8,15H2,1-2H3 |
| Standard InChIKey | VDANGULDQQJODZ-UHFFFAOYSA-N |
| Impurities | Sodium metabisulfate as a preservative in earlier formulations ... newer preparations ... contain calcium EDTA as the preservative. |
| SMILES | CCN(CC)CCOC(=O)C1=C(C=C(C=C1)N)Cl |
| Canonical SMILES | CCN(CC)CCOC(=O)C1=C(C=C(C=C1)N)Cl |
| Melting Point | 173-174 |
| Physical Description | Solid |
| Description | Chloroprocaine is procaine in which one of the hydrogens ortho- to the carboxylic acid group is substituted by chlorine. It is used as its monohydrochloride salt as a local anaesthetic, particularly for oral surgery. It has the advantage over lidocaine of constricting blood vessels, so reducing bleeding. It has a role as a local anaesthetic, a peripheral nervous system drug and a central nervous system depressant. It is a benzoate ester and a member of monochlorobenzenes. It derives from a 2-diethylaminoethanol and a 4-amino-2-chlorobenzoic acid. Chloroprocaine, also known as nesacaine, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. Chloroprocaine is a drug which is used for the production of local anesthesia by infiltration and peripheral nerve block. they are not to be used for lumbar or caudal epidural anesthesia. Chloroprocaine is slightly soluble (in water) and a very strong basic compound (based on its pKa). Chloroprocaine has been detected in multiple biofluids, such as urine and blood. Within the cell, chloroprocaine is primarily located in the cytoplasm. In humans, chloroprocaine is involved in the chloroprocaine action pathway. Chloroprocaine is a potentially toxic compound. Chloroprocaine hydrochloride is a local anesthetic given by injection during surgical procedures and labor and delivery. Chloroprocaine, like other local anesthetics, blocks the generation and the conduction of nerve impulses, presumably by increasing the threshold for electrical excitation in the nerve, by slowing the propagation of the nerve impulse and by reducing the rate of rise of the action potential. |
| Related CAS | 3858-89-7 (hydrochloride) |
| Shelf Life | STABLE IN AIR /HYDROCHLORIDE/ AQ SOLN ... TURN YELLOW ON STANDING /HCL/ |
| Solubility | 0.665 mg/mL 1.30e+00 g/L |
| Synonyms | 2-chloroprocaine chlor-procaine chloroprocaine chloroprocaine hydrochloride Nesacaine Nesacaine MPF |
| PubChem Compound | 8612 |
| Last Modified | Nov 11 2021 |
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